Cas no 117811-13-9 (8-Dechloro-9-chloro Desloratadine)

• Product Name: 8-Dechloro-9-chloro Desloratadine
• CAS No: 117811-13-9
• MF: C₁₉H₁₉ClN₂
• MW: 310.820563554764
• CID: 1059046
• PubChem ID: 10244913
• Update Time: 2025-07-08

8-Dechloro-9-chloro Desloratadine Chemical and Physical Properties

Names and Identifiers

• 8-Dechloro-9-chloro Desloratadine
• 9-chloro-11-piperidin-4-ylidene-5,6-dihydrobenzo[1,2]cyclohepta[2,4-b]pyridine
• 5H-Benzo[5,6]cyclohepta[1,2-b]pyridine,9-chloro-6,11-dihydro-11-(4-piperidinylidene)-
• DTXSID40437290
• 14-chloro-2-piperidin-4-ylidene-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaene
• STL454293
• 9-chloro-11-(piperidin-4-ylidene)-6,11-dihydro-5H-benzo[5,6]cyclohepta[1,2-b]pyridine
• 117811-13-9
• 5H-Benzo[5,6]cyclohepta[1,2-b]pyridine, 9-chloro-6,11-dihydro-11-(4-piperidinylidene)-

• Inchi： 1S/C19H19ClN2/c20-16-6-5-13-3-4-15-2-1-9-22-19(15)18(17(13)12-16)14-7-10-21-11-8-14/h1-2,5-6,9,12,21H,3-4,7-8,10-11H2
• InChI Key： XGJJLWDKUCVCNM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2CCC3=CC=CN=C3/C(/C=2C=1)=C1\CCNCC\1

Computed Properties

• Exact Mass: 310.12400
• Monoisotopic Mass: 310.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.92000
• LogP: 4.34770

8-Dechloro-9-chloro Desloratadine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzocycloheptapyridines Benzocycloheptapyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzocycloheptapyridines

Additional information on 8-Dechloro-9-chloro Desloratadine

8-Dechloro-9-chloro Desloratadine: A Comprehensive Overview

The compound with CAS No. 117811-13-9, commonly referred to as 8-Dechloro-9-chloro Desloratadine, is a derivative of Desloratadine, a well-known second-generation antihistamine. This compound has garnered significant attention in recent years due to its potential applications in the field of pharmacology and its unique chemical properties. In this article, we will delve into the structural characteristics, pharmacological effects, and the latest research findings related to 8-Dechloro-9-chloro Desloratadine.

Desloratadine itself is a widely used medication for the treatment of allergic conditions such as seasonal allergic rhinitis and chronic idiopathic urticaria. It works by selectively blocking the H1 histamine receptors, thereby reducing the symptoms associated with histamine release during an allergic reaction. The introduction of 8-Dechloro-9-chloro Desloratadine represents an innovative modification to the original compound, where specific chlorine atoms have been strategically removed or replaced to potentially enhance its efficacy and reduce adverse effects.

Recent studies have focused on understanding the structural modifications in 8-Dechloro-9-chloro Desloratadine and their impact on pharmacokinetics and bioavailability. Researchers have employed advanced computational models, such as molecular docking and quantum mechanics, to predict how these changes might influence receptor binding affinity and metabolic pathways. These investigations have revealed that the removal of certain chlorine atoms could potentially improve the compound's solubility and absorption rate, making it a more efficient therapeutic agent.

In terms of pharmacodynamics, 8-Dechloro-9-chloro Desloratadine has shown promising results in preclinical trials. Early studies indicate that this modified version exhibits enhanced selectivity for H1 receptors compared to its parent compound, Desloratadine. This increased selectivity could translate into fewer off-target effects and a reduced risk of side effects such as drowsiness or dry mouth, which are commonly associated with antihistamines.

The synthesis of 8-Dechloro-9-chloro Desloratadine involves a multi-step process that includes dehalogenation reactions and subsequent functional group transformations. Chemists have employed various methodologies, including catalytic hydrogenation and nucleophilic substitution, to achieve the desired structural modifications. The optimization of these synthetic routes has been a focal point for researchers aiming to scale up production for clinical testing.

One of the most exciting developments in this field is the exploration of 8-Dechloro-9-chloro Desloratadine as a potential candidate for treating refractory allergic conditions. Preliminary clinical trials have demonstrated that this compound may offer superior efficacy in patients who have not responded adequately to conventional antihistamines. Furthermore, its improved pharmacokinetic profile suggests that it could be administered at lower doses, thereby minimizing systemic exposure and enhancing patient compliance.

Another area of active research revolves around the safety profile of 8-Dechloro-9-chloro Desloratadine. Toxicological studies have been conducted to assess its potential for inducing hepatotoxicity or nephrotoxicity. Early findings indicate that this compound exhibits a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, long-term studies are still required to fully understand its safety profile across diverse patient populations.

In conclusion, 8-Dechloro-9-chloro Desloratadine represents a significant advancement in the development of antihistamines with enhanced efficacy and reduced side effects. Its unique chemical structure, combined with promising preclinical and clinical results, positions it as a potential breakthrough in allergy therapy. As research continues to unfold, this compound may pave the way for new treatment options for millions of individuals suffering from allergic conditions worldwide.